Cas no 2171898-17-0 (2-1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2171898-17-0
• MF: C₁₁H₁₈N₄O₂
• MW: 238.286221981049
• CID: 5566373
• PubChem ID: 165593765
• Update Time: 2025-06-27

2-1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1598526
• 2-[1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• 2171898-17-0
• 2-1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile

• Inchi： 1S/C11H18N4O2/c1-16-8-4-3-7-15-11(9-17-2)10(5-6-12)13-14-15/h3-5,7-9H2,1-2H3
• InChI Key： PZUSRTLJYCVQGC-UHFFFAOYSA-N
• SMILES： O(C)CCCCN1C(COC)=C(CC#N)N=N1

Computed Properties

• Exact Mass: 238.14297583g/mol
• Monoisotopic Mass: 238.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 73Ų

Additional information on 2-1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile

Introduction to 2-1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2171898-17-0)

2-1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2171898-17-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the development of novel therapeutic agents. The structural features of this molecule, particularly its triazole core and nitrile functionality, contribute to its unique chemical properties and potential applications in drug discovery.

The triazole ring in 2-1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile is a key pharmacophore that has been widely investigated for its ability to interact with biological targets. Triazoles are known for their stability and versatility in medicinal chemistry, often serving as crucial components in the design of bioactive molecules. The presence of a 4-methoxybutyl side chain and a methoxymethyl group further enhances the compound's structural complexity and may influence its pharmacokinetic behavior. These modifications can affect solubility, metabolic stability, and overall bioavailability, which are critical factors in drug development.

In recent years, there has been a growing interest in the exploration of heterocyclic compounds for their potential therapeutic benefits. The nitrile group in 2-1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile is particularly noteworthy, as nitriles have been demonstrated to exhibit a wide range of biological activities. They can serve as intermediates in the synthesis of various pharmacologically active compounds and have been shown to possess antimicrobial, anti-inflammatory, and anticancer properties. The combination of these functional groups makes this compound a valuable scaffold for further derivatization and optimization.

Current research in the field of medicinal chemistry has highlighted the importance of structure-activity relationships (SAR) in the design of novel drugs. The specific arrangement of atoms in 2-1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile influences its interactions with biological targets such as enzymes and receptors. By understanding these interactions at a molecular level, chemists can modify the structure to enhance potency and selectivity. The triazole core, for instance, can be modified to improve binding affinity or to alter metabolic pathways that may affect drug efficacy.

One of the most exciting aspects of this compound is its potential application in the development of targeted therapies. The 4-methoxybutyl group may serve as a lipophilic anchor that enhances membrane permeability, while the methoxymethyl group could influence intracellular localization. These features are particularly relevant in the context of drug delivery systems designed to overcome barriers such as the blood-brain barrier or tumor cell membranes. By fine-tuning these structural elements, researchers aim to develop more effective treatments for a variety of diseases.

The synthesis of 2-1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Techniques such as multi-step organic synthesis combined with modern purification methods like high-performance liquid chromatography (HPLC) have enabled researchers to access this molecule efficiently. These advancements are crucial for conducting further biological evaluations and for scaling up production if the compound shows promise in preclinical studies.

In conclusion,2-1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile represents an intriguing candidate for pharmaceutical development. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound and related derivatives,CAS No. 2171898-17-0 will likely become increasingly significant in both academic and industrial settings.